Cas no 5927-50-4 (Phosphonic acid,P,P'-(1,2-ethanediyl)bis-, P,P,P',P'-tetramethyl ester)

• Product Name: Phosphonic acid,P,P'-(1,2-ethanediyl)bis-, P,P,P',P'-tetramethyl ester
• CAS No: 5927-50-4
• MF: C₆H₁₆O₆P₂
• MW: 246.135164260864
• CID: 382741
• PubChem ID: 2773816
• Update Time: 2025-04-19

Phosphonic acid,P,P'-(1,2-ethanediyl)bis-, P,P,P',P'-tetramethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-(1,2-ethanediyl)bis-, P,P,P',P'-tetramethyl ester
• 1,2-bis(dimethoxyphosphoryl)ethane
• TETRAMETHYL ETHYLENEDIPHOSPHONATE
• TetraMethylethylenebisphosphonate
• Ethan-1,2-bis-phosphonsaeure-tetramethylester
• Ethylen-diphosphonsaeure-tetramethylester
• tetramethyl ethane-1,2-diyldiphosphonate
• Tetramethyl ethane-1,2-diylbis(phosphonate)
• DTXSID40378730
• tetramethyl 1,2-ethanediylbisphosphonate
• SCHEMBL4693695
• 5927-50-4
• FT-0635907
• MFCD00043868
• AKOS017343613

• Inchi： 1S/C6H16O6P2/c1-9-13(7,10-2)5-6-14(8,11-3)12-4/h5-6H2,1-4H3
• InChI Key： YYZHSSQTEZXNGC-UHFFFAOYSA-N
• SMILES： P(CCP(=O)(OC)OC)(=O)(OC)OC

Computed Properties

• Exact Mass: 246.04200
• Monoisotopic Mass: 246.042211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Topological Polar Surface Area: 71.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.222
• Boiling Point: 324.2°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.416
• PSA: 90.68000
• LogP: 1.95820
• Solubility: Not determined

Phosphonic acid,P,P'-(1,2-ethanediyl)bis-, P,P,P',P'-tetramethyl ester Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates